1,1-Bis(4-chlorophenyl)-2-[(3-methylphenyl)sulfonyl]-1-ethanol

• IUPAC Name: 1,1-bis(4-chlorophenyl)-2-(3-methylphenyl)sulfonylethanol
• InChI: InChI=1S/C21H18Cl2O3S/c1-15-3-2-4-20(13-15)27(25,26)14-21(24,16-5-9-18(22)10-6-16)17-7-11-19(23)12-8-17/h2-13,24H,14H2,1H3
• InChI Key: AZSPBXYLXOBQOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)CC(C2=CC=C(C=C2)Cl)(C3=CC=C(C=C3)Cl)O
• Molecular Formula: C21H18Cl2O3S
• Molecular Weight: 421.3 g/mol

Description

1,1-Bis(4-chlorophenyl)-2-[(3-methylphenyl)sulfonyl]-1-ethanol (BCMPSE) is a synthetic organic compound with a wide variety of applications in scientific research. BCMPSE has been used in a variety of laboratory experiments, such as organic synthesis, biochemistry, and pharmacology. It is also used as a catalyst in the production of polymers. BCMPSE has been found to be a potent inhibitor of enzymes involved in the metabolism of drugs and has been used in the development of novel drugs.

Scientific Research Applications

Synthesis of Novel Compounds

1,1-Bis(4-chlorophenyl)-2-[(3-methylphenyl)sulfonyl]-1-ethanol serves as a precursor in the synthesis of complex organic molecules. Its derivatives, such as diarylmethyl sulfur and selenium compounds, have been synthesized and characterized for their unique properties and potential applications in various fields of chemistry (Bhasin et al., 2004).

Catalytic Applications

This compound plays a role in catalysis, particularly in the oxidation of alcohols. Oxo-rhenium complexes using derivatives of this compound have shown efficiency in oxidizing primary and secondary alcohols to corresponding aldehydes and ketones, demonstrating its utility in organic synthesis and industrial applications (Sousa et al., 2013).

Development of Analytical Methods

The compound is also significant in the development of analytical methods. For instance, it has been used in dispersive liquid-phase microextraction techniques for the preconcentration and determination of various environmental contaminants in water samples, showcasing its utility in environmental analysis (Li et al., 2010).

Polymer Science

In polymer science, derivatives of this compound have been used to synthesize functionalized polysulfones. These materials have unique properties, such as permeability to specific substances and potential applications in membrane technology and filtration processes (Koch & Ritter, 1994).

Pharmaceutical Research

In pharmaceutical research, while avoiding drug usage and side effects, derivatives of this compound have been explored for their antimicrobial properties. For example, some triazolopyrimidines synthesized from derivatives of this compound have shown potential as antibacterial and antifungal agents, highlighting its importance in medicinal chemistry (Vora & Vyas, 2019).